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Compound of Interest

Compound Name:
PYRROLIDINE-1-

CARBOXIMIDAMIDE

CAS No.: 1224710-97-7

Cat. No.: B1142946

Get Quote

CAS Number: 13932-58-6 Synonyms: 1-Pyrrolidinecarboximidamide; N-Amidino-pyrrolidine;

Pyrrolidine-1-carboxamidine.[1][2]

Executive Safety Summary
Pyrrolidine-1-carboximidamide is a guanidine derivative.[1][2] Structurally, it consists of a

pyrrolidine ring attached to a guanidine moiety.[2] This chemical class is characterized by high

basicity (expected pKa ~12–13 for the conjugate acid) and potential corrosivity in its free base

form.[2]

Operational Directive: Treat this compound as a Corrosive Basic Organic. It must be strictly

segregated from acidic waste streams to prevent violent exothermic neutralization reactions.[1]

[2]

Key Hazard Profile
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Property Characteristic Operational Implication

Chemical Class Guanidine Derivative

Strong organic base; potential

hydrogen bond

donor/acceptor.[1][2][3][4]

Primary Hazard Corrosive / Irritant

Causes severe skin burns and

eye damage (Category 1 or 2

depending on

concentration/salt form).[2][5]

Reactivity Incompatible with Acids

Reacts exothermically with

strong acids.[1][2]

Incompatible with strong

oxidizers.[1][2]

Physical State
Solid (Salts) or Viscous Liquid

(Free Base)

Hygroscopic; protect from

moisture to prevent caking or

hydrolysis.[1][2]

Pre-Disposal Assessment & Segregation
Before disposal, you must characterize the specific form of the waste (Free Base vs. Salt) to

determine the correct waste stream.

Decision Matrix: Waste Categorization
Scenario A: Free Base (Pure Substance)

Characteristics: Likely a viscous liquid or low-melting solid.[1][2] High pH (>12) in aqueous

solution.[1][2]

RCRA Classification: Likely D002 (Corrosive) if pH ≥ 12.5.[1][2]

Action: Segregate into Basic Organic Waste.[1][2]

Scenario B: Salt Form (e.g., Hydrochloride, Sulfate)
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Characteristics: Crystalline solid.[1][2] Lower pH (neutral to slightly acidic/basic depending

on stoichiometry).[1][2]

Action: Segregate into Solid Chemical Waste (Non-regulated unless mixed with solvents).

[1][2]

Scenario C: Reaction Mixture/Solution

Characteristics: Dissolved in organic solvent (e.g., DMF, DMSO, Methanol).

Action: Segregate based on the solvent's hazards (Flammable/Toxic) + Basic Corrosivity.

[2]

Step-by-Step Disposal Workflows
Protocol 1: Solid Waste Disposal
Applicability: Expired pure salts, contaminated gloves, weighing boats, and solid spill debris.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1][2] Avoid

glass if the waste is potentially physically unstable or if mechanical crushing is a risk.[1][2]

Bagging: Double-bag the solid waste in clear, 4-mil polyethylene bags before placing it in the

drum. This provides secondary containment.[1][2]

Labeling:

Primary Label: "HAZARDOUS WASTE - SOLID."[1][2]

Constituents: List "Pyrrolidine-1-carboximidamide [Salt Form]" explicitly.

Hazard Checkbox: Mark "Toxic" and "Irritant."[2]

Storage: Store in a cool, dry area away from oxidizers and acids until pickup by EHS/Waste

Management.

Protocol 2: Liquid Waste Disposal (Solutions)
Applicability: Mother liquors, reaction byproducts, and stock solutions.
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CRITICAL WARNING: Do NOT pour this chemical down the drain.[1][2] Guanidine derivatives

can be toxic to aquatic life and disrupt biological wastewater treatment processes.[1][2]

pH Check: Measure the pH of the waste solution.[1][2]

If pH > 10: Do not mix with Acidic Waste streams.[1][2]

Solvent Compatibility:

Aqueous Solutions: Collect in a carboy labeled "Basic Aqueous Waste."[2]

Organic Solutions: Collect in a carboy labeled "Basic Organic Waste" (e.g., Halogenated

or Non-Halogenated depending on the solvent).[2]

Neutralization (Optional - ONLY for small quantities <100mL):

Procedure: Slowly add dilute Hydrochloric Acid (1M HCl) or Citric Acid to the waste while

stirring and cooling on an ice bath until pH is neutral (pH 6-8).

Result: This converts the corrosive free base into a safer guanidinium salt.[1][2]

Disposal: Dispose of the neutralized solution into the standard solvent waste stream.[1][2]

Final Containerization:

Use HDPE or Coated Glass containers.[1][2]

Leave 10% headspace to allow for thermal expansion.[1][2]

Cap tightly.[1][2][6][7]

Protocol 3: Spill Cleanup Procedure
Scope: Small bench-top spills (< 50g/mL).

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[2]

Containment: Ring the spill with an inert absorbent (Vermiculite or Diatomaceous Earth).[1]

[2]
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Neutralization (Liquid Spills):

Cover the spill with a weak solid acid like Citric Acid or Sodium Bisulfate.[1][2]

Wait for any potential heat generation to dissipate.[1][2]

Collection:

Scoop the absorbed, neutralized material into a disposable scoop.[2]

Place in a heavy-duty hazardous waste bag or plastic jar.[1][2]

Surface Decontamination:

Wipe the surface with a soap and water solution.[1][2][6][7]

Perform a final wipe with water.[1][2]

Dispose of all wipes as solid chemical waste.[1][2]

Visualized Disposal Logic (DOT Diagram)
The following diagram illustrates the decision logic for segregating Pyrrolidine-1-
carboximidamide waste to ensure safety and regulatory compliance.
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Figure 1: Decision tree for the safe segregation and disposal of Pyrrolidine-1-
carboximidamide waste streams.

Regulatory & Compliance Reference
RCRA (Resource Conservation and Recovery Act):

If the waste is an aqueous solution with pH ≥ 12.5, it carries the D002 waste code

(Corrosivity).[2]

This compound is not typically listed on the P-list or U-list (Acute Hazardous Wastes), but

"Characteristic" hazards (Ignitability D001, Corrosivity D002) must be evaluated based on

the solvent and concentration [1].[1][2]

Labeling: All waste containers must be labeled with the full chemical name (no abbreviations)

and the start date of accumulation.

References
U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes.[1][2] RCRA Orientation Manual.[1][2]

Available at: [Link]

PubChem.Pyrrolidine-1-carboximidamide (Compound Summary). National Library of

Medicine.[1][2] Available at: [Link]

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards.[1][2] The National Academies Press.[1][2] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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